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Introduction

The RuvA protein is a critical component of the bacterial DNA repair and recombination
machinery. As part of the RuvABC complex, it plays a pivotal role in the recognition and
processing of Holliday junctions, four-way DNA intermediates that arise during homologous
recombination. Understanding the structural nuances of RuvA across different bacterial species
can provide valuable insights into its mechanism of action and may inform the development of
novel antimicrobial agents that target this essential pathway. This guide presents a comparative
structural analysis of RuvA proteins from several key bacterial species, highlighting conserved
features and notable differences.
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I. Comparative Structural and Physicochemical
Properties

The following table summarizes key quantitative data for RuvA proteins from Escherichia coli,
Mycobacterium tuberculosis, Thermus thermophilus, and Pseudomonas aeruginosa. These
species represent a range of bacterial phyla and lifestyles, from a common gut bacterium to a
major human pathogen and a thermophile.

o Mycobacteriu Thermus Pseudomonas
Escherichia ] ] ]
Property T e m tuberculosis thermophilus aeruginosa
coli
H37Rv HBS8 PAO1
Amino Acid
203 196 191 201
Count
Molecular Weight
22.2 21.0 20.4 22.0
(kDa)
Quaternary Tetramer, Tetramer, Tetramer, Tetramer,
Structure Octamer Octamer Octamer Octamer
PDB ID Not available in Not available in
, 1C7Y 2H5X
(Representative) searches searches
Crystallographic
Data
Not available in Not available in
Space Group C2 P42212
searches searches
Unit Cell (a, b, c 137.6, 137.6, Not available in Not available in
. 148, 148, 106
in A) 89.0 searches searches
) Not available in Not available in
Resolution (A) 6.0 2.7

searches

searches

Il. Structural Domains and Key Motifs

The RuvA monomer from all examined species folds into a three-domain architecture, a feature
that is highly conserved.[1] These domains are crucial for its function in recognizing and
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binding to Holliday junctions and interacting with the RuvB helicase.

e Domain | (N-terminal domain): This domain is involved in tetramerization and contains a
crucial "acidic pin" (typically composed of glutamic acid and aspartic acid residues) that is
thought to play a role in separating the DNA strands at the junction.[2][3]

e Domain Il (Central domain): This domain contains two copies of a helix-hairpin-helix (HhH)
motif.[4] These motifs are responsible for non-sequence-specific DNA binding by interacting
with the phosphate backbone of the DNA arms of the Holliday junction.

e Domain Il (C-terminal domain): This domain is implicated in the interaction with the RuvB
protein, forming the RuvAB complex that drives branch migration.[5]

While the overall three-domain structure is conserved, there is variability in the amino acid
sequences between species. For instance, the RuvA protein from P. aeruginosa shares 55%
amino acid identity with its E. coli counterpart.[3] Despite this sequence divergence, the critical
structural motifs, such as the HhH motifs and the acidic pin, are generally well-conserved,
underscoring their functional importance.

lll. Quaternary Structure: A Tale of Tetramers and
Octamers

A fascinating aspect of RuvA structure is its ability to form both tetrameric and octameric
complexes. The RuvA tetramer presents a concave surface with four grooves that can
accommodate the four arms of a Holliday junction.[6] However, structural studies have also
revealed that two RuvA tetramers can sandwich a Holliday junction, forming an octameric
complex.[7] This octameric state has been observed for RuvA from Mycobacterium leprae and
is also indicated for M. tuberculosis RuvA.[1][5] In contrast, early crystal structures of E. coli
RuvA complexed with a Holliday junction showed a single tetramer.[7] This difference in
oligomeric state may have functional implications for the assembly and activity of the RuvAB
complex in different bacterial species.

IV. The RuvABC Pathway: A Coordinated Process of
Holliday Junction Resolution
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The RuvA protein functions as part of the larger RuvABC system to resolve Holliday junctions.
The process is a highly coordinated signaling and enzymatic cascade.
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Holliday Junction Recruitment

Resolved DNA Products
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Gene Cloning

Amplify ruvA gene by PCR
and clone into an expression vector

(e.g., pET vector with a His-tag).

Protein Expression

Transform the expression vector
into a suitable E. coli strain

(e.g., BL21(DE3)).

\
Grow bacterial culture to
mid-log phase (OD600 ~0.6).
Y

temperature (e.g., 16-25°C) overnight.
o J

Induce protein expression with IPTG
and continue incubation at a lower

Protein Purification

(Harvest cells by centrifugation)

\
Resuspend cell pellet and lyse cells
(e.g., by sonication or high-pressure homogenization).
\

(Clarify the lysate by ultracentrifugation)

Verification

Verify protein purity and molecular weight
by SDS-PAGE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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